Cas no 2013869-95-7 (5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one
• CAS No: 2013869-95-7
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 4633649
• PubChem ID: 137698899
• Update Time: 2025-05-28

5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one

• Inchi： 1S/C7H10N4O/c1-11-4-5(3-8-11)6-2-7(12)10-9-6/h3-4,6,9H,2H2,1H3,(H,10,12)
• InChI Key： OGNOVXVWXHACCB-UHFFFAOYSA-N
• SMILES： N1C(C2=CN(C)N=C2)CC(=O)N1

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one

Research Brief on 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one (CAS: 2013869-95-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one (CAS: 2013869-95-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure combines a pyrazole moiety with a pyrazolidinone core, offering unique physicochemical properties and potential bioactivity. Recent studies have explored its applications in drug discovery, particularly as a kinase inhibitor and modulator of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one exhibit potent inhibitory activity against JAK family kinases, with IC50 values in the low nanomolar range. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's selectivity profile, achieving >100-fold selectivity for JAK2 over closely related kinases. Molecular docking studies revealed that the pyrazolidinone core forms critical hydrogen bonds with the kinase hinge region, while the methylpyrazole moiety occupies a hydrophobic pocket.

In parallel research, this scaffold has shown promise in targeting protein-protein interactions involved in inflammatory pathways. A Nature Communications paper (2024) reported that 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one derivatives can disrupt the NLRP3 inflammasome assembly by binding to the NACHT domain, with lead compounds demonstrating significant anti-inflammatory effects in murine models of rheumatoid arthritis. The study highlighted the compound's ability to maintain metabolic stability while achieving target engagement in vivo.

From a synthetic chemistry perspective, recent advances have improved the scalability of 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one production. A 2024 Organic Process Research & Development publication detailed a novel continuous flow synthesis method that achieves 85% overall yield with significantly reduced reaction times compared to batch processes. This development addresses previous challenges in large-scale production of this scaffold, facilitating its broader application in medicinal chemistry programs.

Emerging applications extend beyond traditional small molecule therapeutics. Researchers have recently explored 5-(1-methyl-1H-pyrazol-4-yl)pyrazolidin-3-one as a versatile building block for PROTAC (proteolysis targeting chimera) design. The scaffold's balanced hydrophobicity and ability to present multiple vectors for linker attachment make it particularly suitable for this application, as demonstrated in recent ACS Central Science publications.

Ongoing clinical investigations are evaluating optimized derivatives of this scaffold for oncology indications, with one candidate currently in Phase I trials for myeloproliferative disorders. Preclinical data suggest favorable pharmacokinetic properties, including oral bioavailability and blood-brain barrier penetration, expanding potential therapeutic applications to CNS disorders.